Cas no 2229686-13-7 (4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine)

• Product Name: 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine
• CAS No: 2229686-13-7
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6529663
• PubChem ID: 165632011
• Update Time: 2025-05-24

4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine
• 2229686-13-7
• 4-[2-methoxy-5-(trifluoromethyl)phenyl]but-3-en-2-amine
• EN300-1965345

• Inchi： 1S/C12H14F3NO/c1-8(16)3-4-9-7-10(12(13,14)15)5-6-11(9)17-2/h3-8H,16H2,1-2H3/b4-3+
• InChI Key： PGPDUKGMKGZVKI-ONEGZZNKSA-N
• SMILES： FC(C1=CC=C(C(/C=C/C(C)N)=C1)OC)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine

Comprehensive Overview of 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229686-13-7)

The compound 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229686-13-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a methoxy group and a trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for trifluoromethylated compounds, which are known for their enhanced metabolic stability and lipophilicity.

In recent years, the scientific community has focused on fluorinated compounds due to their remarkable properties, such as improved bioavailability and resistance to degradation. The presence of the trifluoromethyl group in 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine aligns with this trend, as it contributes to the molecule's stability and reactivity. This compound is often explored in the context of drug discovery and material science, where its structural features can be leveraged to develop novel therapeutics or advanced materials.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine?" The synthesis typically involves multi-step organic reactions, including cross-coupling and amination processes. Researchers also inquire about its physicochemical properties, such as solubility, melting point, and stability under various conditions. These parameters are critical for determining its suitability in specific applications, such as pharmaceutical formulations or agrochemical development.

The versatility of 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine extends to its potential role in catalysis and polymer chemistry. For instance, its amine functionality can act as a ligand in metal-catalyzed reactions, while its aryl backbone may contribute to the design of functional polymers. This dual utility makes it a subject of interest in both academic and industrial settings, where innovation in green chemistry and sustainable synthesis is highly prioritized.

Another hot topic surrounding this compound is its biological activity. While detailed studies are still ongoing, preliminary research suggests that derivatives of 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine may exhibit promising pharmacological effects. This has led to increased searches for terms like "biological targets of trifluoromethylated amines" and "structure-activity relationships of fluorinated compounds." Such inquiries reflect the broader interest in leveraging fluorine chemistry to address unmet medical needs.

From an SEO perspective, this compound is often associated with keywords like "CAS 2229686-13-7 supplier," "4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine synthesis," and "applications of trifluoromethylated amines." These search terms highlight the demand for reliable information on its commercial availability, synthetic methods, and practical uses. By addressing these queries, this article aims to provide a comprehensive resource for researchers and industry professionals.

In conclusion, 4-2-methoxy-5-(trifluoromethyl)phenylbut-3-en-2-amine (CAS No. 2229686-13-7) represents a fascinating area of study in modern chemistry. Its structural complexity and functional diversity make it a valuable tool for advancing drug development, material science, and catalytic processes. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for innovative and sustainable chemical solutions.